Cas no 1206970-44-6 (8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1206970-44-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4577354
• Update Time: 2025-06-08

8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-(CHLOROMETHYL)-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
• 1,2,4-Triazolo[4,3-a]pyridine, 8-(chloromethyl)-3-methyl-
• 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C8H8ClN3/c1-6-10-11-8-7(5-9)3-2-4-12(6)8/h2-4H,5H2,1H3
• InChI Key： WKPPINXIAOWTNG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=CC=C2CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1206970-44-6)

8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 1206970-44-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloromethyl substituent and a methyl group at the 3-position of the triazolopyridine core introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.

The [1,2,4]triazolo[4,3-a]pyridine scaffold itself is a fused heterocycle consisting of a pyridine ring connected to a triazole ring. This structural configuration has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The chloromethyl group at the 8-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. Such modifications are crucial in optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in developing novel therapeutic agents based on triazolopyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, transcription factors, and other key targets involved in diseases such as cancer and inflammatory disorders. The 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine structure serves as an excellent starting point for exploring new chemical entities due to its inherent biological potential.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chloromethyl group can undergo nucleophilic substitution reactions to introduce diverse functional groups, while the methyl substituent at the 3-position can be modified through alkylation or other synthetic strategies. This flexibility allows researchers to fine-tune the pharmacophore and explore different pharmacological pathways. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity in cancer cell lines, suggesting potential applications in oncology.

Recent advancements in computational chemistry have further enhanced the understanding of how 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as kinases and cyclin-dependent kinases (CDKs). These interactions are mediated by hydrogen bonding networks and hydrophobic interactions between the compound’s aromatic rings and the target protein residues. Such insights have guided the design of more potent and selective analogs.

The synthesis of 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group transformations. The introduction of the chloromethyl group is typically achieved through chlorination or methylation reactions under controlled conditions. These synthetic strategies highlight the compound’s importance as a building block in pharmaceutical research.

In addition to its applications in drug discovery, this compound has also been explored for its potential in materials science. The unique electronic properties of triazolopyridine derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (LEDs). Research has demonstrated that certain analogs of this compound exhibit excellent charge transport properties when incorporated into organic electronic devices. This dual utility underscores the broad scientific relevance of 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine.

The pharmacological profile of 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine is further illuminated by studies on related derivatives that have been tested in vitro and in vivo. These studies have provided insights into its mechanism of action and potential therapeutic applications. For example, some derivatives have shown inhibitory effects on tyrosine kinases involved in cancer progression. Others have demonstrated anti-inflammatory properties by modulating cytokine production pathways. Such findings reinforce the compound’s significance as a lead molecule for developing novel therapeutics.

The future direction of research on 8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine will likely focus on enhancing its pharmacological efficacy and safety profiles through structural optimization. Advances in high-throughput screening technologies will enable rapid testing of large libraries of derivatives to identify compounds with improved biological activity. Additionally， computational modeling techniques will continue to play a crucial role in predicting how modifications to the core structure will affect binding affinity and metabolic stability.

In conclusion,8-(Chloromethyl)-3-methyl-[1,2,4]triazolo[4,